Cas no 1476847-61-6 (methyl 2-morpholinothiazole-4-carboxylate)
1476847-61-6 structure
Product Name:methyl 2-morpholinothiazole-4-carboxylate
CAS No:1476847-61-6
MF:C9H12N2O3S
MW:228.268180847168
CID:2116527
Update Time:2023-11-19
methyl 2-morpholinothiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-morpholinothiazole-4-carboxylate
- VGSYPILDFPNKCS-UHFFFAOYSA-N
- CID 86700889
- 4-Thiazolecarboxylic acid, 2-(4-morpholinyl)-, methyl ester
-
- Inchi: 1S/C9H12N2O3S/c1-13-8(12)7-6-15-9(10-7)11-2-4-14-5-3-11/h6H,2-5H2,1H3
- InChI Key: VGSYPILDFPNKCS-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)OC)N=C1N1CCOCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 233
- Topological Polar Surface Area: 79.9
Experimental Properties
- Density: 1.316±0.06 g/cm3(Predicted)
- Boiling Point: 365.0±52.0 °C(Predicted)
- pka: 2.60±0.50(Predicted)
methyl 2-morpholinothiazole-4-carboxylate Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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